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Compound of Interest

Compound Name: Gentamicin C1A

Cat. No.: B022326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gentamicin C1A is a major component of the gentamicin antibiotic complex, produced by the

bacterium Micromonospora purpurea. As an aminoglycoside antibiotic, it functions by binding to

the 30S subunit of bacterial ribosomes, which disrupts protein synthesis by causing misreading

of mRNA. This action ultimately leads to bacterial cell death.[1] Due to its broad-spectrum

activity against many Gram-negative and some Gram-positive bacteria, Gentamicin C1A is a

critical tool in both clinical applications and biomedical research.[1] Accurate preparation of

molar solutions is essential for ensuring experimental reproducibility and validity. These

application notes provide detailed protocols for calculating molarity and preparing solutions of

Gentamicin C1A for research purposes.

Physicochemical Data for Gentamicin C1A
Accurate solution preparation begins with precise data. The key parameters for Gentamicin
C1A are summarized below.
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Property Value Source

Chemical Formula C₁₉H₃₉N₅O₇ [1][2][3]

Molecular Weight 449.54 g/mol [1][4]

Appearance White to light yellow solid [4]

Solubility (Water) Soluble [5][6]

Solubility (DMSO) Insoluble [7][8]

Solubility (Ethanol) Insoluble [7][8]

Note: Commercial gentamicin is often supplied as a sulfate salt. The molecular weight of

Gentamicin C1A sulfate is 547.6 g/mol .[9] It is crucial to use the correct molecular weight

based on the form of the compound (free base or salt) provided by the manufacturer.

Recommended Concentrations for Cell Culture
The optimal working concentration of gentamicin can vary by cell line and experimental

conditions. However, general guidelines are as follows:

Application
Recommended Working
Concentration

Source

Eukaryotic Cell Culture 50 µg/mL [10][11]

Prokaryotic Cell Culture 15 µg/mL [10][11]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Gentamicin C1A
Stock Solution
This protocol describes the preparation of a 10 mM stock solution from powdered Gentamicin
C1A (free base).

Materials:
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Gentamicin C1A powder (MW: 449.54 g/mol )

Sterile, deionized, or Milli-Q water

Calibrated analytical balance

Sterile conical tube (e.g., 15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringe

Sterile microcentrifuge tubes for aliquoting

Methodology:

Calculate the Required Mass: To prepare a 10 mM (0.010 mol/L) solution, use the following

formula: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) For 10 mL

(0.010 L) of a 10 mM solution: Mass = 0.010 mol/L * 0.010 L * 449.54 g/mol = 0.04495 g or

44.95 mg

Weighing: Carefully weigh out 44.95 mg of Gentamicin C1A powder and transfer it to a

sterile conical tube.

Dissolution: Add a small volume of sterile water (e.g., 8 mL) to the tube. Gently vortex or

invert the tube until the powder is completely dissolved.

Volume Adjustment: Adjust the final volume to 10 mL with sterile water.

Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter

and dispense the solution into a new sterile tube.[12][13] This step is critical for removing

potential bacterial contamination.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes

(e.g., 100 µL or 1 mL) in sterile microcentrifuge tubes. Store the aliquots at -20°C.[13] Stock

solutions stored at -20°C are typically stable for up to one year.[12]

Protocol 2: Preparation of a 50 µg/mL Working Solution
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This protocol describes the dilution of the 10 mM stock solution to a final working concentration

of 50 µg/mL in cell culture media.

Materials:

10 mM Gentamicin C1A stock solution

Sterile cell culture medium

Sterile serological pipettes and tubes

Methodology:

Calculate the Required Stock Volume: Use the dilution formula M₁V₁ = M₂V₂. First, convert

the stock concentration and desired working concentration to the same units (e.g., µg/mL).

M₁ (Stock Concentration): 10 mM = 0.010 mol/L 0.010 mol/L * 449.54 g/mol = 4.4954 g/L =

4495.4 mg/L = 4495.4 µg/mL

M₂ (Working Concentration): 50 µg/mL

V₂ (Final Volume): e.g., 50 mL of cell culture medium

V₁ = (M₂ * V₂) / M₁ V₁ = (50 µg/mL * 50 mL) / 4495.4 µg/mL ≈ 0.556 mL or 556 µL

Dilution: Aseptically add 556 µL of the 10 mM Gentamicin C1A stock solution to 49.444 mL

of cell culture medium to achieve a final volume of 50 mL.

Mixing: Gently mix the medium by swirling or pipetting up and down. The medium is now

ready for use.

Visualization of Experimental Workflow and
Mechanism
The following diagrams illustrate the key processes involved in preparing and using

Gentamicin C1A solutions.
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Stock Solution Preparation Workflow

Step 1: Calculate Mass
(Molarity x Volume x MW)

Step 2: Weigh Gentamicin C1A Powder

Step 3: Dissolve in Sterile Water

Step 4: Adjust to Final Volume

Step 5: Sterilize via 0.22 µm Filter

Step 6: Aliquot and Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a Gentamicin C1A stock solution.
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Mechanism of Action: Protein Synthesis Inhibition
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Caption: Gentamicin C1A inhibits bacterial protein synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Gentamicin C1a | 26098-04-4 | AG170748 | Biosynth [biosynth.com]

2. Gentamicin C1A | C19H39N5O7 | CID 72396 - PubChem [pubchem.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b022326?utm_src=pdf-body-img
https://www.benchchem.com/product/b022326?utm_src=pdf-body
https://www.benchchem.com/product/b022326?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/AG170748/26098-04-4-gentamicin-c1a
https://pubchem.ncbi.nlm.nih.gov/compound/Gentamicin-C1A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Gentamicin C1a - CAS - 26098-04-4 | Axios Research [axios-research.com]

4. medchemexpress.com [medchemexpress.com]

5. researchgate.net [researchgate.net]

6. Gentamicin sulfate CAS#: 1405-41-0 [m.chemicalbook.com]

7. selleckchem.com [selleckchem.com]

8. selleckchem.com [selleckchem.com]

9. Gentamicin C1a sulfate | C19H41N5O11S | CID 21115148 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. Gentamicin | Applied Biological Materials Inc. [abmgood.com]

11. sigmaaldrich.com [sigmaaldrich.com]

12. Gentamicin Stock Solution [novoprolabs.com]

13. laboratorynotes.com [laboratorynotes.com]

To cite this document: BenchChem. [Application Notes: Preparing Molar Solutions of
Gentamicin C1A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022326#calculating-molarity-for-gentamicin-c1a-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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